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Compound of Interest

Compound Name: Tert-butyl piperazin-1-ylcarbamate

Cat. No.: B169218

An In-depth Technical Guide to the Safe Handling of Tert-butyl piperazin-1-ylcarbamate

This guide provides comprehensive safety and handling information for Tert-butyl piperazin-1-
ylcarbamate (CAS No. 147081-80-9), intended for researchers, scientists, and professionals in
drug development and chemical synthesis. Adherence to these guidelines is crucial for
ensuring personal safety and maintaining experimental integrity.

Chemical Identification and Properties

Tert-butyl piperazin-1-ylcarbamate is a chemical compound commonly used as a building
block in organic synthesis.[1][2] Understanding its physical and chemical properties is the
foundation of its safe handling.

Table 1: Physical and Chemical Properties of Tert-butyl piperazin-1-ylcarbamate
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Property Value Reference
CAS Number 147081-80-9 [11[3]
Molecular Formula CoH19N302 [1][3]
Molecular Weight 201.27 g/mol [11[3]
Appearance Off-white solid [4]
Melting Point 43 -47°C/109.4 - 116.6 °F [4]
Flash Point >110°C/>230 °F [4]
Purity >95% [3]
Solubility Insoluble in water [5]
tert-butyl N-piperazin-1-
ylcarbamate, 1-(Boc-
Synonyms amino)piperazine, 1-(t- [1]

butoxycarbonylamino)piperazi
ne

Hazard Identification and Classification

This compound is classified as hazardous.[1] The following table summarizes its GHS hazard
statements, which communicate its potential health risks.

Table 2: GHS Hazard Classification
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Hazard Code Hazard Statement Classification Reference

Acute toxicity, oral

H302 Harmful if swallowed [1][6]
(Category 4)
Skin
H315 Causes skin irritation corrosion/irritation [1][7]
(Category 2)
] Serious eye
Causes serious eye o
H319 o damage/eye irritation [1107]
irritation
(Category 2A)

Specific target organ

] toxicity, single
May cause respiratory _
H335 L exposure; Respiratory  [1][4]
irritation o
tract irritation

(Category 3)

Experimental Protocols: Safe Handling and Use

Strict adherence to the following protocols is mandatory to minimize exposure and ensure a
safe laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: Always handle Tert-butyl piperazin-1-ylcarbamate in a well-ventilated area.[4]
[7] A chemical fume hood is required for procedures that may generate dust or aerosols.[8]

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[5][9]

e Skin Protection:

o Gloves: Wear chemical-resistant, impervious gloves (e.g., nitrile rubber) inspected before
use.[6][10]
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o Lab Coat: A long-sleeved lab coat or impervious clothing is required to prevent skin
contact.[6][7]

o Respiratory Protection: If ventilation is inadequate or if dust is generated, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter.[4]

Handling Procedures

¢ Avoid contact with skin, eyes, and clothing.[7]

e Do not breathe dust or aerosols.[4]

» Wash hands and any exposed skin thoroughly after handling.[4][7]
e Do not eat, drink, or smoke in the work area.[6]

o Ensure eyewash stations and safety showers are readily accessible and close to the
workstation.[4]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][4][9]
o« Recommended storage temperature is often refrigerated at 2-8°C or 4°C.[3]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[4][6]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

o General Advice: If symptoms persist, call a physician.[6] Ensure medical personnel are
aware of the material involved.[6]

 Inhalation: Move the person to fresh air.[6][9] If breathing is difficult or has stopped, provide
artificial respiration.[11] Seek immediate medical attention.[6]
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o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.[4]
[6] Remove all contaminated clothing and wash it before reuse.[7] If skin irritation occurs, get
medical advice.[7]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[4][6] Remove contact lenses if present and easy to do so.[4] Continue rinsing. Seek
immediate medical attention.[4][7]

 Ingestion: Rinse mouth with water.[6] Do NOT induce vomiting.[4][6] Call a physician or
poison control center immediately.[12]

Spill and Leak Procedures

o Containment: Evacuate the area and ensure adequate ventilation.[4] Prevent further leakage
or spillage if safe to do so.[4]

o Cleanup: Use personal protective equipment.[7] Sweep up the spilled solid material, avoiding
dust formation, and shovel it into a suitable, labeled container for disposal.[4][6]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then wash
with soap and water.[8]

Disposal

o Dispose of waste material as hazardous chemical waste.[8]
o Disposal must be in accordance with all applicable local, state, and federal regulations.[7][8]

» Do not empty into drains.[4] Contaminated packaging should be disposed of in the same
manner as the product.[7]

Visual Workflow Diagrams

The following diagrams illustrate key safety workflows for handling Tert-butyl piperazin-1-
ylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling of Tert-butyl piperazin-1-
ylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169218#safety-and-handling-of-tert-butyl-piperazin-
1-ylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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